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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Cyclooctene oxide, with the CAS number 286-62-4, is a versatile and valuable cyclic ether
that serves as a key intermediate in organic synthesis. Its unique eight-membered ring
structure and reactive epoxide functionality make it a valuable building block for the
construction of complex molecules, including natural products and pharmacologically active
compounds. This technical guide provides a comprehensive overview of cyclooctene oxide,
encompassing its chemical and physical properties, detailed experimental protocols for its
synthesis and key reactions, and its applications in various fields, with a particular focus on its
relevance to drug discovery and development.

Chemical and Physical Properties

Cyclooctene oxide is a white to almost white crystalline solid at room temperature.[1] A
summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 286-62-4 [2]
Molecular Formula CsH140 [2]
Molecular Weight 126.20 g/mol [2]
Melting Point 53-56 °C [2]
Boiling Point 55 °C at 5 mmHg [2]
Appearance White to almost white powder o
to crystal
Solubility Soluble in methanol [3]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the characterization of cyclooctene oxide.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemicalbook.com/SpectrumEN_286-62-4_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5222386.htm
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Data Interpretation

The *H NMR spectrum of cyclooctene oxide in

CDCiIs typically shows characteristic signals for

1H NMR ] o
the methine protons of the epoxide ring and the
methylene protons of the cyclooctane ring.
The 13C NMR spectrum in CDCls will display
distinct peaks for the carbons of the epoxide
13C NMR

ring and the methylene carbons of the

cyclooctane ring.[4]

The IR spectrum exhibits characteristic
infrared (IR) vibrational modes, including C-H stretching and
nfrare

bending, as well as the C-O stretching of the

epoxide ring.

The mass spectrum shows a molecular ion peak
and characteristic fragmentation patterns

Mass Spectrometry (MS) )
resulting from the cleavage of the cyclooctane

ring and the epoxide group.

Synthesis of Cyclooctene Oxide

The most common method for the synthesis of cyclooctene oxide is the epoxidation of
cyclooctene. Various oxidizing agents and catalytic systems can be employed for this
transformation.

Experimental Protocol: Epoxidation of Cyclooctene

This protocol describes a general procedure for the epoxidation of cyclooctene.
Materials:

e cis-Cyclooctene

e Anhydrous dichloromethane (CH2Clz)

e meta-Chloroperoxybenzoic acid (m-CPBA)
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Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium sulfite solution

Brine

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o Dissolve cis-cyclooctene in anhydrous dichloromethane in a round-bottom flask equipped
with a magnetic stirrer and cooled in an ice bath.

e Slowly add a solution of m-CPBA in dichloromethane to the stirred solution of cyclooctene.
» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
sulfite solution.

o Separate the organic layer and wash it sequentially with saturated agueous sodium
bicarbonate solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

e The crude product can be purified by column chromatography on silica gel to afford pure
cyclooctene oxide.

Epoxidation of cis-cyclooctene to cyclooctene oxide.

Key Reactions of Cyclooctene Oxide

The strained three-membered epoxide ring in cyclooctene oxide is susceptible to nucleophilic
attack, leading to a variety of ring-opened products. These reactions are fundamental to its
utility as a synthetic intermediate.

Ring-Opening Reactions with Nucleophiles
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Cyclooctene oxide readily reacts with a wide range of nucleophiles, including amines,
alcohols, and organometallic reagents, to yield functionalized cyclooctanol derivatives. The
regioselectivity and stereoselectivity of these reactions can often be controlled by the choice of
nucleophile and reaction conditions.

Experimental Protocol: Ring-Opening with an Amine

This protocol outlines a general procedure for the reaction of cyclooctene oxide with an
amine.

Materials:

e Cyclooctene oxide

e Amine (e.g., benzylamine)
e Solvent (e.g., methanol)
Procedure:

o Dissolve cyclooctene oxide in methanol in a sealed tube or a round-bottom flask equipped
with a reflux condenser.

e Add the amine to the solution.
e Heat the reaction mixture to reflux and monitor the reaction by TLC.

e Upon completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure.

e The crude product can be purified by column chromatography to yield the corresponding
trans-2-aminocyclooctanol.

Nucleophilic ring-opening of cyclooctene oxide.

Applications in Drug Development and Bioactive
Molecule Synthesis
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The cyclooctane framework is present in a variety of natural products exhibiting diverse
biological activities.[5][6] Cyclooctene oxide serves as a valuable precursor for the synthesis
of these and other structurally complex and pharmacologically relevant molecules. The ability
to introduce various functionalities through stereocontrolled ring-opening reactions makes it a
versatile tool for medicinal chemists.

Derivatives of cyclooctane have been investigated for their potential as antiviral, antibacterial,
and antifungal agents.[7] For instance, isoxazoline derivatives containing a spiro-fused or
annelated cyclooctane ring, synthesized from cyclooctanone (which can be derived from
cyclooctene oxide), have shown activity against the influenza A virus.[7] Furthermore, the
unique conformational properties of the cyclooctane ring can be exploited in drug design to
create molecules with improved target-ligand interactions.

Safety and Handling

Cyclooctene oxide is a flammable solid and should be handled with appropriate safety
precautions.[1] It is advisable to work in a well-ventilated fume hood and wear personal
protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety
information, refer to the Material Safety Data Sheet (MSDS).

Conclusion

Cyclooctene oxide is a versatile and important building block in organic synthesis with
significant potential in the development of new therapeutics. Its well-defined chemical
properties and reactivity, coupled with the increasing interest in the biological activities of
cyclooctane-containing molecules, ensure its continued importance in academic and industrial
research, particularly in the fields of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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